N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-(2-cyclopentyloxyanilino)acetamide
• InChI: InChI=1S/C19H25N3O2/c1-19(13-20,14-10-11-14)22-18(23)12-21-16-8-4-5-9-17(16)24-15-6-2-3-7-15/h4-5,8-9,14-15,21H,2-3,6-7,10-12H2,1H3,(H,22,23)
• InChI Key: AQSLAVXLDDXAKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CNC2=CC=CC=C2OC3CCCC3
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide, also known as CP-945,598, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has shown promising results in preclinical studies as a potent and selective inhibitor of cyclooxygenase-2 (COX-2).

Mechanism Of Action

N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide exerts its anti-inflammatory effects by inhibiting the activity of COX-2, which is upregulated in response to inflammatory stimuli. By blocking the synthesis of prostaglandins, N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide reduces inflammation and pain associated with various inflammatory disorders.
Biochemical and Physiological Effects:
N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide has been shown to have a number of biochemical and physiological effects in preclinical studies. These include:
1. Inhibition of COX-2 activity: N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide selectively inhibits the activity of COX-2, which reduces the synthesis of prostaglandins and other inflammatory mediators.
2. Anti-inflammatory effects: By inhibiting the activity of COX-2, N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide reduces inflammation and pain associated with various inflammatory disorders.
3. Antitumor effects: N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide has been shown to have antitumor effects in preclinical studies by inhibiting the growth and proliferation of cancer cells.

Advantages And Limitations For Lab Experiments

One of the major advantages of N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide is its potency and selectivity as a COX-2 inhibitor. This makes it a useful tool for studying the role of COX-2 in various physiological and pathological processes. However, one of the limitations of N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide. These include:
1. Development of more soluble analogs: One potential direction is the development of analogs of N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide with improved solubility in aqueous solutions, which would make it easier to administer in vivo.
2. Investigation of novel therapeutic applications: N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide has shown promising results in preclinical studies as a potential therapeutic agent for various inflammatory disorders and cancer. Further research is needed to investigate its potential applications in these areas.
3. Mechanistic studies: Further studies are needed to elucidate the mechanisms underlying the anti-inflammatory and antitumor effects of N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide, which could lead to the development of more effective therapeutic strategies.

Synthesis Methods

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide involves a multi-step process that starts with the reaction of 2-(cyclopentyloxy)aniline with 1-bromo-1-cyclopropane to form N-(cyclopropyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide. This intermediate is then subjected to a series of reactions involving cyanation, deprotection, and acylation to yield the final product, N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide.

Scientific Research Applications

N-(1-cyano-1-cyclopropylethyl)-2-{[2-(cyclopentyloxy)phenyl]amino}acetamide has been extensively studied for its potential applications in the treatment of various inflammatory disorders such as arthritis, osteoarthritis, and cancer. Preclinical studies have shown that this compound is a potent and selective inhibitor of COX-2, which is an enzyme that plays a key role in the synthesis of prostaglandins, a group of signaling molecules that are involved in inflammation and pain.